Cas no 42809-31-4 (4-(Cyclohepten-1-yl)butan-2-one)

• Product Name: 4-(Cyclohepten-1-yl)butan-2-one
• CAS No: 42809-31-4
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 2638216
• Update Time: 2023-08-07

4-(Cyclohepten-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohepten-1-yl)butan-2-one

• Inchi： 1S/C11H18O/c1-10(12)8-9-11-6-4-2-3-5-7-11/h6H,2-5,7-9H2,1H3
• InChI Key： SZAYJMOYJPSIHP-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 17.1